N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide is a compound that has been extensively studied in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide is not fully understood. However, studies have suggested that the compound may exert its therapeutic effects by modulating various signaling pathways in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide has been found to exhibit a range of biochemical and physiological effects. Studies have shown that the compound can reduce inflammation, inhibit cancer cell growth, and improve glucose metabolism. It has also been found to modulate the levels of various neurotransmitters in the brain, suggesting that it may have potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide for lab experiments is its ability to modulate various signaling pathways in the body. This makes it a useful tool for studying the molecular mechanisms underlying various diseases. However, one of the limitations of the compound is its potential toxicity. Studies have shown that high doses of the compound can cause liver damage and other adverse effects.
Future Directions
There are several future directions for the study of N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide. One of the areas of interest is the compound's potential use in the treatment of neurological disorders. Studies have shown that the compound can modulate the levels of various neurotransmitters in the brain, suggesting that it may have therapeutic potential for diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new synthetic methods for the compound, which could improve its therapeutic efficacy and reduce its toxicity.
Conclusion
N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide is a compound that has been extensively studied in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been found to exhibit a range of biochemical and physiological effects. While there are limitations to the use of the compound in lab experiments, its potential therapeutic applications make it an important area of study for future research.
Synthesis Methods
N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide has been synthesized using various methods. One of the commonly used methods involves the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. The resulting 2-fluorobenzoyl chloride is then reacted with 5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-amine in the presence of a base such as triethylamine to form the desired compound.
Scientific Research Applications
N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide has been extensively studied in scientific research due to its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
Product Name |
N-{5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-fluorobenzamide |
---|---|
Molecular Formula |
C22H22FN3O2S |
Molecular Weight |
411.5 g/mol |
IUPAC Name |
N-[5-[(4-cyclohexylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]-2-fluorobenzamide |
InChI |
InChI=1S/C22H22FN3O2S/c23-19-9-5-4-8-18(19)21(27)24-22-26-25-20(29-22)14-28-17-12-10-16(11-13-17)15-6-2-1-3-7-15/h4-5,8-13,15H,1-3,6-7,14H2,(H,24,26,27) |
InChI Key |
YMFZWUIXUSKPIZ-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)C2=CC=C(C=C2)OCC3=NN=C(S3)NC(=O)C4=CC=CC=C4F |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)OCC3=NN=C(S3)NC(=O)C4=CC=CC=C4F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.